Cas no 88477-62-7 (Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-)
88477-62-7 structure
Product Name:Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-
CAS No:88477-62-7
MF:C14H14N4O2S
MW:302.351561069489
CID:631221
PubChem ID:13442684
Update Time:2025-04-19
Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-
- 1-methyl-3-[4-(4-nitroanilino)phenyl]thiourea
- DTXSID00540971
- N-Methyl-N'-[4-(4-nitroanilino)phenyl]thiourea
- 88477-62-7
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- Inchi: 1S/C14H14N4O2S/c1-15-14(21)17-12-4-2-10(3-5-12)16-11-6-8-13(9-7-11)18(19)20/h2-9,16H,1H3,(H2,15,17,21)
- InChI Key: VCBBCYDZUAHSKP-UHFFFAOYSA-N
- SMILES: S=C(NC)NC1C=CC(=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 302.08374688g/mol
- Monoisotopic Mass: 302.08374688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 114Ų
Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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